Cas no 1111432-78-0 (1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1111432-78-0
• MF: C₂₀H₁₉N₅OS
• MW: 377.462762117386
• CID: 5388158
• Update Time: 2025-06-13

1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-4-[4-(3-methoxyphenyl)-2-thiazolyl]-1H-1,2,3-triazol-5-amine
• 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H19N5OS/c1-12-7-8-15(9-13(12)2)25-19(21)18(23-24-25)20-22-17(11-27-20)14-5-4-6-16(10-14)26-3/h4-11H,21H2,1-3H3
• InChI Key： UWTYCENHSQERGE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(N)=C(C2=NC(C3=CC=CC(OC)=C3)=CS2)N=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.1±65.0 °C(Predicted)
• pka: -0.67±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Introduction to 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS No. 1111432-78-0)

1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS No. 1111432-78-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a triazole ring and a thiazole moiety, which contribute to its biological activity and pharmacological properties.

The triazole ring is a well-known motif in medicinal chemistry, often associated with antifungal and antiviral activities. In the case of 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine, the presence of this ring enhances the compound's stability and bioavailability. The thiazole moiety, on the other hand, is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding.

Recent studies have explored the potential of 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation.

Beyond its anti-inflammatory properties, 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound exhibited potent cytotoxic effects against several cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine could be a valuable lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, the chemical synthesis of 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine has been optimized to improve yield and purity. A recent publication in Organic Letters described a highly efficient synthetic route that utilizes click chemistry to form the triazole ring. This method not only simplifies the synthesis but also enhances the scalability for large-scale production.

The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption and distribution profiles. It has good oral bioavailability and a long half-life in vivo, making it suitable for chronic administration. These characteristics are crucial for its potential use in long-term therapeutic regimens.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine. Early-phase trials have shown promising results with minimal adverse effects reported. The compound is being evaluated for its anti-inflammatory and anticancer properties in various patient populations.

In conclusion, 1-(3,4-dimethylphenyl)-4-[4-(3-methoxyphenyl)-thiazol-2-yl]-H-triazol-5-amine (CAS No. 0) represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry.